Cas no 2640960-51-4 (N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide)

• Product Name: N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide
• CAS No: 2640960-51-4
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 5341672
• PubChem ID: 155801521
• Update Time: 2023-08-26

N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640960-51-4
• N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-9H-xanthene-9-carboxamide
• F6518-4733
• AKOS040700304
• N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C26H23N3O2/c1-29-22(15-17-28-29)19-12-10-18(11-13-19)14-16-27-26(30)25-20-6-2-4-8-23(20)31-24-9-5-3-7-21(24)25/h2-13,15,17,25H,14,16H2,1H3,(H,27,30)
• InChI Key： VJGUYCXJMOIHEU-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC=C(C3N(C)N=CC=3)C=C2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 409.17902698g/mol
• Monoisotopic Mass: 409.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 649.1±55.0 °C(Predicted)
• pka: 14.95±0.20(Predicted)